Cas no 1527491-97-9 (Coenzyme A, S-[hydrogen 2-(phenylmethyl)propanedioate])

• Product Name: Coenzyme A, S-[hydrogen 2-(phenylmethyl)propanedioate]
• CAS No: 1527491-97-9
• MF: C₃₁H₄₄N₇O₁₉P₃S
• MW: 943.702849388123
• CID: 5599890
• Update Time: 2023-09-01

Coenzyme A, S-[hydrogen 2-(phenylmethyl)propanedioate] Chemical and Physical Properties

Names and Identifiers

• Benzyl malonyl coenzyme A
• Coenzyme A, S-[hydrogen 2-(phenylmethyl)propanedioate]

• Inchi： 1S/C31H44N7O19P3S/c1-31(2,24(41)27(42)34-9-8-20(39)33-10-11-61-30(45)18(29(43)44)12-17-6-4-3-5-7-17)14-54-60(51,52)57-59(49,50)53-13-19-23(56-58(46,47)48)22(40)28(55-19)38-16-37-21-25(32)35-15-36-26(21)38/h3-7,15-16,18-19,22-24,28,40-41H,8-14H2,1-2H3,(H,33,39)(H,34,42)(H,43,44)(H,49,50)(H,51,52)(H2,32,35,36)(H2,46,47,48)/t18?,19-,22-,23-,24+,28-/m1/s1
• InChI Key： DRQIVITWDNJGHP-LNSOOWQSSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C(=O)O)CC2C=CC=CC=2)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O